Cas no 2229171-59-7 (tert-butyl N-3-amino-2-(5-methoxypyridin-2-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(5-methoxypyridin-2-yl)propylcarbamate
• CAS No: 2229171-59-7
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 6410523
• PubChem ID: 165707112
• Update Time: 2025-06-08

tert-butyl N-3-amino-2-(5-methoxypyridin-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(5-methoxypyridin-2-yl)propylcarbamate
• 2229171-59-7
• EN300-1872363
• tert-butyl N-[3-amino-2-(5-methoxypyridin-2-yl)propyl]carbamate

• Inchi： 1S/C14H23N3O3/c1-14(2,3)20-13(18)17-8-10(7-15)12-6-5-11(19-4)9-16-12/h5-6,9-10H,7-8,15H2,1-4H3,(H,17,18)
• InChI Key： ZLQSHJIAUQRLHR-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC(=CN=1)OC)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.5Ų

Additional information on tert-butyl N-3-amino-2-(5-methoxypyridin-2-yl)propylcarbamate

Introduction to Tert-butyl N-3-amino-2-(5-methoxypyridin-2-yl)propylcarbamate (CAS No. 2229171-59-7)

Tert-butyl N-3-amino-2-(5-methoxypyridin-2-yl)propylcarbamate, identified by its CAS number 2229171-59-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of bioactive molecules. The structural features of this compound, particularly the presence of a tert-butyl group, an amino moiety, and a 5-methoxypyridin-2-yl substituent, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during chemical transformations. Its stability under various reaction conditions makes it an ideal choice for facilitating selective modifications in complex molecular architectures. In contrast, the amino group introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and serve as a site for further functionalization. The 5-methoxypyridin-2-yl moiety is particularly noteworthy, as pyridine derivatives are frequently incorporated into pharmaceuticals due to their ability to modulate biological pathways. The methoxy group at the 5-position enhances the solubility and metabolic stability of the pyridine ring, making it a valuable feature for drug-like properties.

Recent advancements in medicinal chemistry have highlighted the importance of Tert-butyl N-3-amino-2-(5-methoxypyridin-2-yl)propylcarbamate as a key intermediate in the synthesis of novel therapeutic agents. Its structural framework allows for facile modifications at multiple sites, enabling the exploration of diverse pharmacological profiles. For instance, researchers have utilized this compound in the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. The combination of the tert-butyl group, amino moiety, and 5-methoxypyridin-2-yl substituent provides a scaffold that can be further elaborated to achieve high selectivity and potency.

One particularly intriguing application of this compound has been observed in the context of kinase inhibition. Kinases are enzymes that play critical roles in cell signaling, and dysregulation of their activity is implicated in numerous diseases, including cancer and autoimmune disorders. The pyridine ring in Tert-butyl N-3-amino-2-(5-methoxypyridin-2-yl)propylcarbamate serves as an excellent pharmacophore for interacting with the ATP-binding pockets of kinases. By optimizing the substitution pattern around the pyridine core, researchers have been able to design molecules that exhibit potent inhibitory effects on various kinases. This has led to several promising candidates entering preclinical development pipelines.

The role of carbamates as bioisosteres has also been explored in the context of drug design. Carbamates can mimic other functional groups such as esters or amides while offering distinct advantages in terms of metabolic stability and solubility. In particular, the tert-butyl N-heterocyclic carbamate motif has been shown to enhance binding affinity and reduce off-target effects compared to traditional carbamate derivatives. This has made compounds like Tert-butyl N-3-amino-2-(5-methoxypyridin-2-yl)propylcarbamate attractive for further development as drug candidates.

Another area where this compound has shown promise is in the treatment of neurological disorders. Pyridine-based molecules are known to interact with neurotransmitter receptors and ion channels, making them suitable candidates for therapies targeting central nervous system (CNS) disorders. The presence of both an amino group and a carbamate moiety allows for fine-tuning of physicochemical properties such as blood-brain barrier penetration and receptor affinity. Preclinical studies have demonstrated that derivatives of this compound exhibit potential therapeutic effects in models of neurodegeneration and cognitive impairment.

The synthesis of Tert-butyl N-3-amino-2-(5-methoxypyridin-2-yl)propylcarbamate involves multi-step organic reactions that highlight modern synthetic methodologies. Key steps include nucleophilic substitution reactions at the pyridine ring, followed by carbamate formation using appropriate reagents such as phosgene or its equivalents under controlled conditions. Advances in green chemistry have also led to alternative synthetic routes that minimize hazardous waste generation while maintaining high yields and purity standards. These environmentally conscious approaches align with contemporary pharmaceutical industry practices aimed at sustainable production.

In conclusion, Tert-butyl N-3-amino-2-(5-methoxypyridin-2-yl)propylcarbamate (CAS No. 2229171-59-7) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile building block for designing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders. Ongoing research continues to uncover new applications and synthetic strategies for this compound, underscoring its importance as a valuable asset in modern drug discovery efforts.